Cas no 122-79-2 (Phenyl acetate)

Phenyl acetate Properties

Names and Identifiers

• Phenyl acetate
• Acetic acid phenyl ester
• (4-Acetoxy)polystyrene
• acetoxybenzene
• Acetyl phenol
• phenol acetate
• phenoxyacetoaldehyde
• phenoxyethoxide
• phenyl-acetate
• fenylester kyseliny octove
• NSC 27795
• FEMA 3958
• BenzoateAcetate
• Essigsurephenylester
• acetylphenol
• Phenylacetate 99%
• Phenyl acetate,97%
• PHENYL ACETATE 99+%
• Acetic Acid Phenyl Ester
• acetyl phenol
• Acetoxybenzene
• Phenol acetate
• PHENYL ACETATE
• +Expand

• MDL： MFCD00008699
• InChIKey： IPBVNPXQWQGGJP-UHFFFAOYSA-N
• Inchi： 1S/C8H8O2/c1-7(9)10-8-5-3-2-4-6-8/h2-6H,1H3
• SMILES： CC(=O)OC1=CC=CC=C1
• BRN： 636458

Computed Properties

• Exact Mass: 136.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.05243
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.61190
• PSA: 26.30000
• Merck: 7267
• Refractive Index: n20/D 1.501(lit.)
• Water Partition Coefficient: Soluble in water (4 g/L at 20°C).
• Boiling Point: 196 °C(lit.)
• Melting Point: 195-196 ºC
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• FEMA: 3958 | PHENYL ACETATE
• Solubility: Slightly soluble (2 g/l) (25 º C),
• Color/Form: Colorless liquid with strong refraction and phenol smell.
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong reducing agents, strong oxidizing agents. Combustible.
• Solubility: It is miscible with ethanol, diethyl ether, chloroform and acetic acid, and almost insoluble in water.
• Sensitiveness: Sensitive to heat
• Density: 1.073 g/mL at 25 °C(lit.)

Phenyl acetate Security Information

• Symbol: GHS07
• RTECS：AJ2800000
• WGK Germany：2
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.63 ml/kg, H. F. Smyth et al., Am. Ind. Hyg. Assoc. J. 30, 470 (1969)

Phenyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters